N-(3-ethoxypropyl)-4-phenoxybutanamide

• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol
• IUPAC Name: N-(3-ethoxypropyl)-4-phenoxybutanamide
• InChI: InChI=1S/C15H23NO3/c1-2-18-12-7-11-16-15(17)10-6-13-19-14-8-4-3-5-9-14/h3-5,8-9H,2,6-7,10-13H2,1H3,(H,16,17)
• InChI Key: OAJDPKICLPKFMF-UHFFFAOYSA-N
• SMILES: CCOCCCNC(=O)CCCOC1=CC=CC=C1

Description

N-(3-ethoxypropyl)-4-phenoxybutanamide, also known as A-836,339, is a chemical compound that belongs to the class of selective cannabinoid receptor 2 (CB2) agonists. It is a synthetic compound that has been developed for research purposes to study the biological effects of CB2 receptor activation. The CB2 receptor is predominantly expressed in immune cells, making it a potential target for the treatment of various inflammatory and immune-related diseases.

Mechanism of Action

N-(3-ethoxypropyl)-4-phenoxybutanamide acts as a selective agonist of CB2 receptors, which are predominantly expressed in immune cells. The activation of CB2 receptors by this compound leads to the inhibition of pro-inflammatory cytokine production and the promotion of anti-inflammatory cytokine production. This results in a reduction in inflammation and pain.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-ethoxypropyl)-4-phenoxybutanamide in lab experiments is its selectivity for CB2 receptors. This allows researchers to study the specific effects of CB2 receptor activation without the confounding effects of CB1 receptor activation. However, one limitation is that this compound is a synthetic compound that may not accurately reflect the effects of endogenous CB2 receptor activation.

Future Directions

There are several future directions for the research of N-(3-ethoxypropyl)-4-phenoxybutanamide. One potential direction is the development of novel CB2 receptor agonists with improved pharmacokinetic properties and therapeutic efficacy. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the anti-inflammatory and neuroprotective effects of this compound. Finally, clinical studies are needed to determine the safety and efficacy of CB2 receptor agonists, including this compound, in various diseases.

Synthesis Methods

The synthesis of N-(3-ethoxypropyl)-4-phenoxybutanamide involves a multi-step process that starts with the reaction of 4-bromoanisole with 3-ethoxypropylmagnesium bromide to form the corresponding Grignard reagent. This is followed by the addition of 4-bromo-1-butanol to the reaction mixture, which leads to the formation of the intermediate compound. The final step involves the reaction of the intermediate with N,N-diisopropylethylamine and 4-(dimethylamino)pyridine in the presence of 4-tert-butylbenzenesulfonyl chloride to form this compound.

Scientific Research Applications

N-(3-ethoxypropyl)-4-phenoxybutanamide has been extensively studied for its potential therapeutic applications in various diseases, including inflammation, pain, and neurodegenerative disorders. The activation of CB2 receptors by this compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have analgesic effects in animal models of pain.